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Compound of Interest

Compound Name: JNJ4796

Cat. No.: B15565123

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
JNJ-42165279, a potent and selective fatty acid amide hydrolase (FAAH) inhibitor. The
following procedures are based on general laboratory safety protocols for handling potent
enzyme inhibitors and chemical compounds. It is imperative to consult the specific Safety Data
Sheet (SDS) for INJ-42165279 and perform a thorough risk assessment before commencing
any work.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
JNJ-42165279 in a laboratory setting.[1][2][3][4][5]
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Equipment Specification Purpose
Safety glasses with side To protect eyes from splashes
Eye Protection shields or chemical splash of the compound in powder or
goggles. solution form.

To prevent skin contact with

Hand Protection Nitrile gloves.
the compound.
] To protect skin and clothing
Body Protection Alab coat. o
from contamination.
Recommended when handling
) ) A properly fitted respirator the powder form outside of a
Respiratory Protection
(e.g., N95) fume hood to prevent
inhalation.

Operational Plan: Handling JNJ-42165279

JNJ-42165279 is typically supplied as a powder or in a dimethyl sulfoxide (DMSO) solution.
Adherence to standard operating procedures is crucial to ensure safety.

Handling the Powder Form

e Preparation: All weighing and initial dilutions of the powdered compound should be
conducted in a certified chemical fume hood to minimize inhalation risk.

e Engineering Controls: Use of a fume hood is the primary engineering control to prevent

exposure.

» Personal Hygiene: After handling, wash hands thoroughly with soap and water. Avoid
touching your face, eyes, or other exposed skin with gloved hands.

Handling the DMSO Solution

o Preparation: Solutions of JINJ-42165279 in DMSO should be prepared and handled in a well-
ventilated area, preferably within a fume hood.

o Storage: Store the DMSO stock solution at -80°C for long-term stability.
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o Cross-Contamination: Use dedicated pipette tips and other disposable labware to prevent
cross-contamination of stock solutions.

Disposal Plan

Proper disposal of INJ-42165279 and its associated waste is critical to prevent environmental
contamination and ensure a safe laboratory environment.

Solid Waste

o Empty Vials and Contaminated Labware: Dispose of empty vials, used pipette tips, and other
contaminated disposable labware in a designated chemical waste container.

e Unused Powder: Unused or expired powdered JNJ-42165279 should be treated as chemical
waste and disposed of through your institution's hazardous waste management program.

Liquid Waste

e DMSO Solutions: Unused or waste solutions of JNJ-42165279 in DMSO should be collected
in a clearly labeled, sealed waste container designated for organic solvent waste. Do not
pour DMSO solutions down the drain.

e Aqueous Solutions: While JNJ-42165279 is sparingly soluble in water, any agueous waste
containing the compound should be collected and disposed of as chemical waste.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of INJ-42165279 from preparation to disposal.

Logical Relationship Diagram
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Caption: Logical relationships between the researcher, protective measures, compound forms,
and disposal pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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